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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of N-Nitroso Osimertinib, a nitrosamine
impurity of the non-small cell lung cancer therapeutic, Osimertinib. The presence of nitrosamine
impurities in pharmaceutical products is a significant concern due to their potential carcinogenic
properties. This document outlines the chemical structure, physicochemical properties, and
potential formation pathways of N-Nitroso Osimertinib. Furthermore, it details established and
proposed analytical methodologies for its detection and characterization, alongside a
discussion of the pertinent signaling pathways affected by the parent compound, which are
crucial for understanding the toxicological context.

Chemical Identity and Properties

N-Nitroso Osimertinib is a derivative of Osimertinib characterized by the addition of a nitroso
group to a nitrogen atom. Its formation is a critical concern during the synthesis and storage of
the active pharmaceutical ingredient (API).

Table 1: Physicochemical Properties of N-Nitroso Osimertinib and Osimertinib
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Property N-Nitroso Osimertinib Osimertinib

N-(2-((2-(dimethylamino)ethyl)
(methyl)amino)-4-methoxy-5-
((4-(1-methyl-1H-indol-3-

IUPAC Name o ((4-(1-methyl-1H-indol-3-
yl)pyrimidin-2-

N-(2-((2-(dimethylamino)ethyl)
(methyl)amino)-4-methoxy-5-

) yhpyrimidin-2-
yl)amino)phenyl)-N- ] )
] i yl)amino)phenyl)acrylamide
nitrosoacrylamide

Molecular Formula C28H32N803 C28H33N702
Molecular Weight 528.61 g/mol 499.61 g/mol
CAS Number 1610708-34-7 1421373-65-0
Likely a solid, color to be ] ) )
Appearance ) White to off-white solid
determined

Data not readily available, ) )
. ) Soluble in DMSO, sparingly
Solubility predicted to have some )
o ) soluble in ethanol
solubility in organic solvents

Melting Point Data not readily available 138-140 °C

pKa Data not readily available 7.3 (predicted)

Potential Formation and Synthesis

The formation of N-Nitroso Osimertinib is believed to occur through the reaction of the
secondary amine functionality in the Osimertinib molecule with nitrosating agents. These
agents can be introduced through various sources during the manufacturing process, including
raw materials, solvents, and excipients.

Diagram 1: Hypothesized Formation of N-Nitroso Osimertinib
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Caption: Reaction scheme for the nitrosation of Osimertinib.

A plausible laboratory synthesis would involve the controlled reaction of Osimertinib with a
nitrosating agent like sodium nitrite under acidic conditions, followed by purification using
chromatographic techniques.

Analytical Methodologies

The detection and quantification of N-Nitroso Osimertinib at trace levels require highly
sensitive analytical methods.

Diagram 2: General Workflow for N-Nitroso Osimertinib Analysis
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Caption: Analytical workflow for impurity detection.
Experimental Protocols:
e Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):

o Chromatographic Column: A reverse-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 pum).
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o Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in
acetonitrile (B).

o Flow Rate: 0.4 mL/min.

o Mass Spectrometry: Electrospray ionization (ESI) in positive ion mode with multiple
reaction monitoring (MRM) for precursor and product ions specific to N-Nitroso
Osimertinib.

o Gas Chromatography-Mass Spectrometry (GC-MS):
o Column: A high-polarity capillary column suitable for nitrosamine analysis.
o Injection: Splitless injection at a high temperature.
o Oven Program: A temperature gradient to separate the analyte from the matrix.

o Mass Spectrometry: Electron ionization (EIl) with selected ion monitoring (SIM) for
characteristic fragments.

Biological Context: Osimertinib's Signaling Pathway

Osimertinib is a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase
inhibitor (TKI). It is specifically designed to target the T790M mutation in EGFR, which confers
resistance to earlier-generation TKls. Understanding this pathway is essential for evaluating the
potential impact of impurities.

Diagram 3: Simplified EGFR Signaling Pathway Targeted by Osimertinib
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Caption: Osimertinib's mechanism of action on the EGFR pathway.

The presence of N-Nitroso Osimertinib is not expected to contribute to the therapeutic effect
and instead poses a safety risk that must be rigorously controlled. Its potential to interact with
cellular macromolecules, including DNA, is the primary toxicological concern.

Conclusion

The control of N-Nitroso Osimertinib is a critical aspect of ensuring the safety and quality of
Osimertinib drug products. This guide has provided a foundational overview of its chemical
properties, formation, and analytical detection. Continuous development of sensitive analytical
methods and a thorough understanding of the manufacturing process are paramount to
mitigating the risks associated with this and other nitrosamine impurities. Further research into
the specific toxicological profile of N-Nitroso Osimertinib is warranted to fully establish its risk
to patients.

» To cite this document: BenchChem. [N-Nitroso Osimertinib: A Comprehensive Technical
Profile of a Critical Impurity]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16088381/docs#n-nitroso-osimertinib-a-
comprehensive-technical-profile-of-a-critical-impurity]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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